N-(3-Oxo-2,3-dihydrobenzofuran-6-yl)acetamide
Cat. No. B8343415
M. Wt: 191.18 g/mol
InChI Key: ALIIAYWLXQCOJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030347B2
Procedure details
5 ml of 1 N hydrochloric acid are added to a solution of 500 mg (2.62 mmol) of N-(3-oxo-2,3-dihydro-1-benzofuran-6-yl)acetamide in 5 ml of methanol, and the mixture is heated under reflux for one hour. After cooling, the mixture is added to a mixture of ice-water, saturated sodium bicarbonate solution and ethyl acetate. The organic phase is separated off, washed with water and saturated sodium chloride solution, dried over magnesium sulfate, filtered and concentrated. 318 mg (61% of theory) of the target compound result as brown powder with a purity of 75%.
Quantity
500 mg
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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Cl.[O:2]=[C:3]1[C:7]2[CH:8]=[CH:9][C:10]([NH:12]C(=O)C)=[CH:11][C:6]=2[O:5][CH2:4]1.C(=O)(O)[O-].[Na+].C(OCC)(=O)C>CO>[NH2:12][C:10]1[CH:9]=[CH:8][C:7]2[C:3](=[O:2])[CH2:4][O:5][C:6]=2[CH:11]=1 |f:2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
500 mg
|
|
Type
|
reactant
|
|
Smiles
|
O=C1COC2=C1C=CC(=C2)NC(C)=O
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
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the mixture is heated
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TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
|
under reflux for one hour
|
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Duration
|
1 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
After cooling
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic phase is separated off
|
WASH
|
Type
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WASH
|
|
Details
|
washed with water and saturated sodium chloride solution
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
318 mg (61% of theory) of the target compound result as brown powder with a purity of 75%
|
Outcomes
Product
|
Name
|
|
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Type
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|
|
Smiles
|
NC1=CC2=C(C(CO2)=O)C=C1
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
